Cas no 61240-20-8 (Triphenyl-(3,4,5-trimethoxy-benzyl)-phosphonium, bromide)
Triphenyl-(3,4,5-trimethoxy-benzyl)-phosphonium bromide is a quaternary phosphonium salt commonly employed as a key intermediate in organic synthesis, particularly in Wittig reactions for the formation of carbon-carbon double bonds. The presence of electron-donating trimethoxybenzyl groups enhances its reactivity and stability, making it suitable for the synthesis of complex olefins and fine chemicals. Its crystalline solid form ensures ease of handling and storage under standard conditions. The compound is valued for its high selectivity and efficiency in generating functionalized alkenes, making it useful in pharmaceutical and materials science research. Proper handling in inert atmospheres is recommended to maintain its integrity.
61240-20-8 structure
Product Name:Triphenyl-(3,4,5-trimethoxy-benzyl)-phosphonium, bromide
CAS No:61240-20-8
MF:C28H28BrO3P
MW:523.397888183594
CID:830001
PubChem ID:370917
Update Time:2025-06-07
Triphenyl-(3,4,5-trimethoxy-benzyl)-phosphonium, bromide Chemical and Physical Properties
Names and Identifiers
-
- Triphenyl-(3,4,5-trimethoxy-benzyl)-phosphonium, bromide
- 3,4,5-trimethoxybenzylphosphonium bromide
- 3,4,5-trimethoxybenzyltriphenylphosphine bromide
- 3,4,5-trimethoxybenzyltriphenylphosphonium bromide
- BROMIDE
- TRIPHENYL-(3,4,5-TRIMETHOXY-BENZYL)-PHOSPHONIUM
- 3,4,5-trimethoxybenzyltriphenyl phosphonium bromide
- DFQCYFWOOKHMQB-UHFFFAOYSA-M
- 3,5-Trimethoxybenzyltriphenylphosphonium bromide, compound with toluene [5:4]
- F70869
- CHEMBL2000415
- NSC-644719
- SDNKCHWJOCYDQQ-UHFFFAOYSA-M
- 3,4,5-trimethoxyl benzyl triphenylphosphine bromide
- triphenyl(3,4,5-trimethoxybenzyl)phosphonium bromide
- 3,4,5-trimethoxy-benzyltriphenylphosphonium bromide
- triphenyl-[(3,4,5-trimethoxyphenyl)methyl]phosphanium;bromide
- MFCD03452736
- TRIPHENYL-(3,4,5-TRIMETHOXYBENZYL) PHOSPHONIUM BROMIDE
- TRIPHENYL-(3,4,5-TRIMETHOXY-BENZYL)-PHOSPHONIUM,BROMIDE
- SCHEMBL723263
- 61240-20-8
-
- Inchi: 1S/C28H28O3P.BrH/c1-29-26-19-22(20-27(30-2)28(26)31-3)21-32(23-13-7-4-8-14-23,24-15-9-5-10-16-24)25-17-11-6-12-18-25;/h4-20H,21H2,1-3H3;1H/q+1;/p-1
- InChI Key: DFQCYFWOOKHMQB-UHFFFAOYSA-M
- SMILES: [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC1C=C(C(=C(C=1)OC)OC)OC
Computed Properties
- Exact Mass: 522.09600
- Monoisotopic Mass: 522.09594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 477
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- PSA: 41.28000
- LogP: 2.21050
Triphenyl-(3,4,5-trimethoxy-benzyl)-phosphonium, bromide Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Triphenyl-(3,4,5-trimethoxy-benzyl)-phosphonium, bromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1083937-10mg |
TRIPHENYL-(3,4,5-TRIMETHOXY-BENZYL)-PHOSPHONIUM, BROMIDE |
61240-20-8 | 95% | 10mg |
$1315 | 2022-10-18 | |
| eNovation Chemicals LLC | Y1342302-10mg |
TRIPHENYL-(3,4,5-TRIMETHOXY-BENZYL)-PHOSPHONIUM, BROMIDE |
61240-20-8 | 96% | 10mg |
$1220 | 2023-09-04 | |
| Aaron | AR00EA28-10mg |
TRIPHENYL-(3,4,5-TRIMETHOXY-BENZYL)-PHOSPHONIUM, BROMIDE |
61240-20-8 | 96% | 10mg |
$1110.00 | 2023-12-15 | |
| 1PlusChem | 1P00E9TW-10mg |
TRIPHENYL-(3,4,5-TRIMETHOXY-BENZYL)-PHOSPHONIUM, BROMIDE |
61240-20-8 | 96% | 10mg |
$1014.00 | 2023-12-16 | |
| A2B Chem LLC | AG65124-10mg |
TRIPHENYL-(3,4,5-TRIMETHOXY-BENZYL)-PHOSPHONIUM, BROMIDE |
61240-20-8 | 96% | 10mg |
$1135.00 | 2023-12-30 | |
| abcr | AB150968-10mg |
Triphenyl-(3,4,5-trimethoxybenzyl) phosphonium bromide; . |
61240-20-8 | 10mg |
€1815.40 | 2025-02-14 |
Triphenyl-(3,4,5-trimethoxy-benzyl)-phosphonium, bromide Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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